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Compound of Interest

Compound Name: 2,5-Dibromo-3-decylthiophene

Cat. No.: B136808 Get Quote

Essential Safety and Handling Guide for 2,5-
Dibromo-3-decylthiophene
For Immediate Use by Laboratory and Drug Development Professionals

This document provides critical safety and logistical information for the handling and disposal of

2,5-Dibromo-3-decylthiophene. Adherence to these guidelines is essential for ensuring

personal safety and maintaining a secure laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)
2,5-Dibromo-3-decylthiophene is classified with the following hazards:

Skin Irritation (H315): Causes skin irritation.[1]

Serious Eye Irritation (H319): Causes serious eye irritation.[1]

Respiratory Irritation (H335): May cause respiratory irritation.[1]

Due to these potential hazards, the following personal protective equipment is mandatory when

handling this compound.

Table 1: Required Personal Protective Equipment (PPE)
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Protection Type Specification Rationale

Eye and Face Protection

Chemical safety goggles

conforming to EN166 (EU) or

NIOSH (US) standards. A face

shield should be worn in

addition to goggles when there

is a splash hazard.

To protect against serious eye

irritation from splashes or

aerosols.[2][3]

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile, Neoprene).

Gloves must be inspected

before use and disposed of

after contamination.

To prevent skin contact and

subsequent irritation.[2][4]

Body Protection

A flame-resistant lab coat, fully

buttoned. For larger quantities

or increased splash risk, a

chemical-resistant apron or

coveralls should be worn.

To protect skin and clothing

from contamination.

Respiratory Protection

Use in a well-ventilated area,

preferably within a chemical

fume hood. If a fume hood is

not available or if

aerosolization is likely, a

NIOSH-approved respirator

with an appropriate cartridge

for organic vapors should be

used.

To prevent respiratory tract

irritation from dust or vapors.[1]

[2]

Footwear
Closed-toe, chemical-resistant

shoes.
To protect feet from spills.

Quantitative Safety Data
Specific occupational exposure limits for 2,5-Dibromo-3-decylthiophene have not been

established. In the absence of defined limits, all operations should be conducted in a manner

that minimizes potential exposure.
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Table 2: Physical and Chemical Properties

Property Value

Molecular Formula C₁₄H₂₂Br₂S

Molecular Weight 382.2 g/mol [1]

Appearance Not specified (often a liquid or low-melting solid)

Boiling Point Not available

Melting Point Not available

Solubility
Insoluble in water.[5] Soluble in many organic

solvents.

Occupational Exposure Limits (OELs)
OSHA PEL: Not availableNIOSH REL: Not

availableACGIH TLV: Not available

Experimental Protocols: Safe Handling and Disposal
The following protocols provide a step-by-step guide for the safe handling and disposal of 2,5-
Dibromo-3-decylthiophene.

3.1. Preparation and Handling

Engineering Controls: All manipulations of 2,5-Dibromo-3-decylthiophene, including

weighing and transferring, should be performed in a certified chemical fume hood to

minimize inhalation exposure.

Personal Protective Equipment (PPE): Before handling, don all required PPE as detailed in

Table 1.

Dispensing: Use a clean, dry spatula or a syringe for transfers to avoid contamination and

minimize dust or aerosol generation.

Spill Prevention: Work on a tray or absorbent material to contain any potential spills. Keep

the container tightly closed when not in use.[2]
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Avoid Incompatibilities: Keep away from strong oxidizing agents.

3.2. Emergency Procedures

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[2]

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

plenty of water. If irritation persists, seek medical attention.[2]

Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.

Seek medical attention if symptoms persist.[2]

Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

Spills: For small spills, absorb with an inert material (e.g., vermiculite, sand) and place in a

sealed, labeled container for disposal. For larger spills, evacuate the area and contact

emergency services.

3.3. Disposal Plan

Waste Collection: All waste materials contaminated with 2,5-Dibromo-3-decylthiophene,

including unused product, contaminated PPE, and spill cleanup materials, must be collected

in a dedicated, sealed, and clearly labeled hazardous waste container.

Waste Segregation: Do not mix this waste with other waste streams unless explicitly

permitted by your institution's environmental health and safety (EHS) office.

Disposal: Dispose of the hazardous waste through your institution's EHS program, following

all local, state, and federal regulations.[2] Do not dispose of it down the drain.[2]

Workflow and Logical Relationships
The following diagram illustrates the procedural workflow for safely handling 2,5-Dibromo-3-
decylthiophene, from preparation to disposal.
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Caption: Workflow for Handling 2,5-Dibromo-3-decylthiophene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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